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Compound of Interest

Compound Name: (Rac)-WAY-161503 hydrochloride

Cat. No.: B1662587 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
WAY-161503 is a potent and selective agonist for the serotonin 2C (5-HT2C) receptor, with

demonstrated efficacy in various preclinical models.[1][2][3] It exhibits approximately 6-fold

selectivity for the 5-HT2C receptor over the 5-HT2A receptor and 20-fold selectivity over the 5-

HT2B receptor.[2][3][4] The activation of 5-HT2C receptors has been a significant area of

research for developing novel therapeutics for psychiatric disorders, including depression.[1][5]

[6] Both 5-HT2C receptor agonists and antagonists have shown antidepressant-like properties

in animal models, indicating a complex role for this receptor in the regulation of mood.[1][2][6]

These application notes provide a summary of the use of WAY-161503 in common animal

models of depression, detailed experimental protocols, and a depiction of its proposed

signaling pathway.

Quantitative Data Summary
The following table summarizes the quantitative data regarding the administration and effects

of WAY-161503 hydrochloride in various rodent models relevant to depression and related

behaviors.
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Animal Model Species
WAY-161503
Dose Range

Route of
Admin.

Key
Behavioral
Outcomes

Modified Forced

Swim Test (FST)
Rat 0.1 - 3.0 mg/kg i.p.

Decreased

immobility and

increased

swimming,

similar to

fluoxetine.[3] The

antidepressant-

like effects were

blocked by the 5-

HT2C antagonist

SB 206533.[3]

Olfactory

Bulbectomy

(OBX)

Rat 0.3 - 3.0 mg/kg i.p.

Reduced

cocaine-seeking

behavior in a

model of

comorbid

depression and

addiction.[1]

Cue-Induced

Reinstatement
Rat 0.1 - 1.0 mg/kg i.p.

Significantly

decreased cue-

induced

reinstatement of

cocaine-seeking

in both SHAM

and OBX rats.[1]

Elevated Plus

Maze (EPM)
Rat 3.0 mg/kg i.p.

Induced

anxiogenic-like

effects

(decreased

open-arm

exploration).[7]
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In Vivo

Electrophysiolog

y (Dorsal Raphe)

Rat
0.125 - 1.0

mg/kg
i.v.

Dose-dependent

inhibition of 5-HT

neuron firing

rate.[8]

Mechanism of Action and Signaling Pathway
WAY-161503 acts as a 5-HT2C receptor agonist.[1][2] In the context of depression, its

mechanism is thought to involve the modulation of serotonergic neuron activity in the dorsal

raphe nucleus (DRN).[8] Studies have shown that WAY-161503 inhibits the firing of 5-HT

neurons in the DRN.[3][8] This inhibitory effect is believed to be mediated indirectly through the

activation of local GABAergic interneurons, which in turn suppress the activity of serotonin

neurons.[3][8] This modulation of serotonergic output is a key mechanism shared by many

antidepressant drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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